5-methyl-3-phenyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 5-methyl-3-phenyl-6-(3-phenyl-1,2,4-oxadiazol-5-yl)-4a,7a-dihydro-1H-thieno[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C21H16N4O3S/c1-12-15-19(23-21(27)25(20(15)26)14-10-6-3-7-11-14)29-16(12)18-22-17(24-28-18)13-8-4-2-5-9-13/h2-11,15,19H,1H3,(H,23,27)
• InChI Key: RORNBEFFDUYVBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2C1C(=O)N(C(=O)N2)C3=CC=CC=C3)C4=NC(=NO4)C5=CC=CC=C5
• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol
• CAS No.: 1352940-86-3

Description

Compounds with structures similar to the one you provided, such as 1,2,4-oxadiazoles and thieno[2,3-d]pyrimidines, are known to exhibit a broad spectrum of biological activities. They are often used in the development of new drugs due to their diverse pharmacological properties.

Molecular Structure Analysis

The molecular structure of similar compounds often involves heterocyclic rings containing nitrogen and oxygen atoms. The presence of these heteroatoms can contribute to the compound’s reactivity and biological activity.

Chemical Reactions Analysis

The chemical reactions involving similar compounds often involve the formation of new heterocyclic rings. For example, the reaction of hydrazonoyl halides with alkyl carbothioates can lead to the formation of 1,3,4-thiadiazoles.

Mechanism of Action

The mechanism of action of similar compounds often involves interactions with various enzymes. For instance, the presence of a pyrano[2,3-d]pyrimidine 2,4 dione scaffold is known to be important for interactions with the amino acids present in the active site of certain enzymes.

Future Directions

The future directions in the study of similar compounds often involve the development of new synthetic methods and the exploration of their biological activities. These compounds have potential for further refinement and exploration in medicinal chemistry.